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Abstract

N-tert-Butyl-3-methylpyridine-2-carboxamide, a substituted picolinamide, is a chemical
compound with potential applications in medicinal chemistry and drug discovery. This
document provides a comprehensive overview of its known chemical and physical properties.
Due to the limited availability of detailed experimental data in peer-reviewed literature, this
guide also presents a general, representative protocol for the synthesis of similar pyridine-2-
carboxamides. Furthermore, the potential role of this compound as a key intermediate in the
synthesis of biologically active molecules, such as protein kinase inhibitors, is explored through
a logical workflow diagram. This technical guide is intended to serve as a foundational resource
for researchers and professionals engaged in the fields of chemical synthesis and drug
development.

Chemical and Physical Properties

The chemical and physical properties of N-tert-Butyl-3-methylpyridine-2-carboxamide are
summarized in Table 1. The data presented is a compilation of information from various
chemical databases and supplier specifications. It is important to note that some of these
properties are predicted and have not been experimentally verified in published literature.
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Property Value Source
N-tert-butyl-3-methylpyridine-2-
IUPAC Name i PubChem[1]
carboxamide
N-tert-Butyl-3-
methylpicolinamide, 3-Methyl-
Synonyms o ) ) PubChem[1]
pyridine-2-carboxylic acid tert-
butylamide
CAS Number 32998-95-1 Sigma-Aldrich[2]
Molecular Formula C11H16N20 PubChem[1]
Molecular Weight 192.26 g/mol PubChem[1]
Appearance Solid Sigma-Aldrich[2]
Melting Point 58.0 °C (Predicted) ChemicalBook][3]
Boiling Point 333.4 + 30.0 °C (Predicted) ChemicalBook[3]
Density 1.018 + 0.06 g/cm3 (Predicted) = ChemicalBook[3]
pKa 13.91 + 0.46 (Predicted) ChemicalBook][3]
INChl=1S/C11H16N20/c1-8-6-
5-7-12-9(8)10(14)13-
InChl PubChem[1]
11(2,3)4/h5-7H,1-4H3,
(H,13,14)
CC1=C(N=CC=C1)C(=O)NC(C
SMILES PubChem[1]

)(C)C

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of N-tert-Butyl-3-
methylpyridine-2-carboxamide is not readily available in the scientific literature, a general
and widely applicable method for the preparation of pyridine-2-carboxamides can be
presented. This typically involves the coupling of a pyridine-2-carboxylic acid derivative with the
desired amine.
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General Synthesis of Pyridine-2-carboxamides

The following is a representative protocol for the synthesis of N-substituted pyridine-2-
carboxamides. This method involves the activation of the carboxylic acid group of a pyridine-2-
carboxylic acid, followed by amidation with an amine.

Experimental Protocol:

» Activation of the Carboxylic Acid: To a solution of 3-methylpyridine-2-carboxylic acid (1
equivalent) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran), a
coupling agent such as thionyl chloride (SOCI2) or oxalyl chloride ((COCI)2) (1.1-1.5
equivalents) is added dropwise at 0 °C. A catalytic amount of dimethylformamide (DMF) may
be added if oxalyl chloride is used. The reaction mixture is stirred at room temperature for 1-
3 hours to form the corresponding acid chloride. The solvent and excess reagent are
typically removed under reduced pressure.

o Amidation: The crude acid chloride is redissolved in a fresh portion of an aprotic solvent. To
this solution, cooled to 0 °C, is added tert-butylamine (1.5-2.0 equivalents) and a non-
nucleophilic base such as triethylamine or diisopropylethylamine (2.0-3.0 equivalents). The
reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours.

o Work-up and Purification: The reaction mixture is quenched with water and the organic layer
is separated. The aqueous layer is extracted with the organic solvent. The combined organic
layers are washed with saturated aqueous sodium bicarbonate solution and brine, dried over
anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced
pressure. The crude product is then purified by a suitable method, such as column
chromatography on silica gel or recrystallization, to yield the pure N-tert-Butyl-3-
methylpyridine-2-carboxamide.

Potential Role as a Chemical Intermediate

While direct biological activity of N-tert-Butyl-3-methylpyridine-2-carboxamide has not been
reported, it has been cited as a reactant in the synthesis of more complex molecules with
potential therapeutic applications. For instance, it is a potential building block for the synthesis
of 2,6-naphthyridine derivatives, which have been investigated as dual protein kinase C/D
(PKC/PKD) inhibitors.
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The following diagram illustrates the logical workflow of how N-tert-Butyl-3-methylpyridine-2-
carboxamide could be utilized as a key intermediate in a multi-step synthesis of a hypothetical
bioactive compound.

Amide Coupling

3-Methylpyridine-2-carboxylic Acid

tert-Butylamine

N-tert-Butyl-3-methylpyridine-2-carboxamide Further Synthetic Steps

Bioactive Molecule
g (€.9., 2,6-Naphthyridine Derivative)

Click to download full resolution via product page

Caption: Synthetic pathway from starting materials to a bioactive molecule.

Safety Information

N-tert-Butyl-3-methylpyridine-2-carboxamide should be handled with appropriate safety
precautions in a laboratory setting. According to available safety data sheets, it may be harmful
if swallowed and can cause eye irritation. It is also classified as harmful to aquatic life with long-
lasting effects. Standard personal protective equipment, including safety glasses, gloves, and a
lab coat, should be worn when handling this compound.

Conclusion

N-tert-Butyl-3-methylpyridine-2-carboxamide is a pyridine derivative with established basic
chemical properties. While detailed experimental and biological data are currently scarce in the
public domain, its structural motif suggests its potential as a valuable intermediate in the
synthesis of more complex, biologically active molecules. The general synthetic protocols and
logical workflows presented in this guide offer a starting point for researchers interested in the
chemistry and potential applications of this and related compounds. Further investigation is
warranted to fully elucidate the experimental properties and potential biological significance of
N-tert-Butyl-3-methylpyridine-2-carboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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